![molecular formula C12H16N2O B2415747 N-[4-(pyrrolidin-1-ylmethyl)phenyl]formamide CAS No. 1482450-12-3](/img/structure/B2415747.png)
N-[4-(pyrrolidin-1-ylmethyl)phenyl]formamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[4-(pyrrolidin-1-ylmethyl)phenyl]formamide” is a compound that contains a pyrrolidine ring. Pyrrolidine is a five-membered ring with one nitrogen atom . Compounds containing a pyrrolidine ring are often used in medicinal chemistry to create new biologically active compounds .
Physical And Chemical Properties Analysis
The physical and chemical properties of “N-[4-(pyrrolidin-1-ylmethyl)phenyl]formamide” would depend on its specific structure. For instance, a compound with a similar name, “{4-[(pyrrolidin-1-yl)methyl]phenyl}methanamine”, has a molecular weight of 190.29 .Scientific Research Applications
- Antagonists of Vanilloid Receptor 1 (VR1) : Derivatives of 2-(pyrrolidin-1-yl)pyrimidine act as VR1 antagonists . These compounds may have potential applications in pain management and sensory perception modulation.
- Modulators of Insulin-Like Growth Factor 1 Receptor (IGF-1R) : Some derivatives also modulate IGF-1R, which plays a crucial role in cell growth and metabolism . These compounds could be relevant in cancer research and metabolic disorders.
- Phosphodiesterase Type 5 (PDE5) Inhibitors : Certain 2-(pyrrolidin-1-yl)pyrimidines inhibit PDE5, which is relevant in treating erectile dysfunction .
- Isocitrate Dehydrogenase 1 (IDH1) Inhibition : These compounds also inhibit IDH1, an enzyme associated with cancer metabolism .
- Endothelin-Converting Enzyme 1 (ECE1) Inhibitors : ECE1 inhibitors may have implications in cardiovascular research .
- Vascular Adhesion Protein 1 (VAP-1) Inhibition : VAP-1 inhibitors could be relevant in inflammation-related diseases .
- Some 2-(pyrrolidin-1-yl)pyrimidines exhibit antioxidative and antibacterial effects . These properties are valuable in drug discovery and health-related research.
- The effects of these compounds on cell cycle progression have been characterized . Understanding their impact on cell division is essential for cancer and developmental biology studies.
- The synthesis of 2-(pyrrolidin-1-yl)pyrimidines involves reactions with (hetero)aromatic C-nucleophiles using N-(4,4-diethoxybutyl)pyrimidin-2-amine as a precursor . This method expands the toolbox for accessing these compounds.
- Protoporphyrinogen Oxidase (PPO) Inhibition : Monocarbonyl analogs of cyclic imides, including N-phenylpyrrolidin-2-ones, act as PPO inhibitors . These compounds have herbicidal activity and could be relevant in agriculture.
Medicinal Chemistry and Drug Development
Enzyme Inhibition Studies
Antioxidant and Antibacterial Properties
Cell Cycle Regulation
Synthetic Methodology
Biological Importance Beyond Medicinal Applications
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[4-(pyrrolidin-1-ylmethyl)phenyl]formamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c15-10-13-12-5-3-11(4-6-12)9-14-7-1-2-8-14/h3-6,10H,1-2,7-9H2,(H,13,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXJMWYRDKXPFAZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC2=CC=C(C=C2)NC=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1482450-12-3 |
Source
|
Record name | N-{4-[(pyrrolidin-1-yl)methyl]phenyl}formamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.